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Compound of Interest

2,6-Dimethyl-4'-
Compound Name:

fluorobenzophenone
CAS No.: 356040-81-8
Cat. No.: B6328872

Get Quote

Executive Summary & Molecular Architecture

2,6-Dimethyl-4'-fluorobenzophenone (Chemical Formula: C

H

FO) is a lipophilic diaryl ketone. Its solubility behavior is distinct from unsubstituted
benzophenone due to two structural factors:

» Steric Ortho-Effect: The two methyl groups at the 2,6-positions of the A-ring create significant
steric hindrance. This forces the phenyl rings to twist out of coplanarity to relieve strain with
the carbonyl oxygen.

o Impact: This twist reduces the crystal lattice energy (
) compared to planar analogs, generally increasing solubility in organic solvents.

» Electronic Asymmetry: The B-ring contains a para-fluorine atom, introducing a dipole without
providing a strong hydrogen bond donor.
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o Impact: High affinity for polar aprotic solvents and moderate affinity for protic solvents.

Physicochemical Profile (Estimated)

Property Value | Characteristic Impact on Solubility

Moderate MW facilitates

Molecular Weight 228.26 g/mol _ o _
dissolution in small organics.
Highly lipophilic; practicall
LogP (Predicted) ~3.8-4.2 ) gy ) P P Y
insoluble in water.
Limited solubility in water/pure
H-Bond Donors 0 ) ]
alcohols without heating.
Good solubility in acidic/protic
H-Bond Acceptors 2(C=0,F) ) )
solvents via H-bonding.
_ _ Lower melting point expected
Crystal Packing Disrupted by 2,6-Me

vs. 4,4'-difluoro analog.

Solubility Landscape in Organic Solvents

Based on the "Like Dissolves Like" principle and thermodynamic data from structural analogs
(e.g., 4,4'-difluorobenzophenone [1]), the solubility ranking for 2,6-Dimethyl-4'-
fluorobenzophenone is categorized below.

Solvent Compatibility Matrix
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Solvent Class

Representative
Solvents

Solubility
Prediction

Thermodynamic
Mechanism

Strong dipole-dipole

Chlorinated Dichloromethane Excellent (>200 interactions; excellent

Hydrocarbons (DCM), Chloroform mg/mL) solvation of the
aromatic core.
stacking interactions;

Aromatic Toluene, Xylene,

y Very Good methyl groups

Hydrocarbons Benzene interdigitate well with
solvent.
Carbonyl dipole
interactions. Acetone

THF, Acetone, Ethyl o
Polar Aprotic Good 's ideal for

Acetate

recrystallization (high

solubility).

Polar Protic (Alcohols)

Ethanol, Isopropanol
(IPA), Methanol

Moderate to Low

Temperature-
dependent. High
solubility at boiling;
low at RT. Ideal for

cooling crystallization.

Solute polarity (C=0,

) ) C-F) resists
Aliphatic n-Hexane, Heptane, ] o
Low dissolution in non-
Hydrocarbons Cyclohexane
polar alkanes. Used
as anti-solvents.
] Hydrophobic effect
Aqueous Water, Brine Insoluble )
dominates.
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Critical Insight: The 2,6-dimethyl substitution prevents the tight "herringbone" packing seen in
planar benzophenones. Consequently, this molecule is likely more soluble in alcohols
(Ethanol/IPA) than its 4,4'-difluoro analog, making yield loss a risk during recrystallization if the

mother liquor is not cooled sufficiently (<-10°C).

Thermodynamic Modeling Framework
To accurately predict solubility (
) at various temperatures (

), we utilize the Modified Apelblat Equation. This model is the industry standard for
benzophenone derivatives [2].

 : Mole fraction solubility of the solute.[1][2]
 : Absolute temperature (Kelvin).[2]

» : Empirical parameters derived from experimental data.

Thermodynamic Workflow Diagram

The following diagram illustrates the logical flow for determining and modeling the solubility
parameters.
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Start: Pure Solute

(>99% Purity)

Select Solvent System
(e.g., Ethanol, Toluene)

:

Equilibrium Method
(Laser Monitoring or Gravimetric)

:

Acquire Data Points
(T vs. Concentration)

Fit to Apelblat Equation
INnx=A+B/T+CInT

Calculate Dissolution Enthalpy
(AH_sol, AG_sol, AS_sol)

Optimize Crystallization
Yield & Purity

Click to download full resolution via product page

Figure 1. Workflow for thermodynamic solubility modeling and process optimization.

Experimental Protocol: Determination of Solubility

Since specific literature values may vary by batch purity, researchers must validate solubility
experimentally. This Self-Validating Protocol ensures accuracy.

Method A: Dynamic Laser Monitoring (High Precision)
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Best for generating full solubility curves quickly.

e Preparation: Load a precise mass of solute and solvent into a jacketed glass vessel with a
magnetic stirrer.

e Setup: Insert a laser monitoring probe (transmissivity) and a temperature probe.
» Dissolution: Heat the mixture slowly (0.2 K/min). Record the temperature (

) where laser transmissivity hits 100% (solute fully dissolved).

o Recrystallization: Cool slowly. Record the temperature (

) where transmissivity drops (nucleation).

« Iteration: Add more solvent to the same vessel and repeat to get the next concentration
point.

Method B: Static Gravimetric Method (Standard)

Best for single-point validation.

e Saturation: Add excess 2,6-Dimethyl-4'-fluorobenzophenone to 10 mL of solvent (e.g.,
Ethanol) in a sealed vial.

o Equilibration: Stir at constant temperature (e.g., 298.15 K) for 24 hours.

o Sampling: Stop stirring and let settle for 2 hours. Syringe filter (0.45 um PTFE) the
supernatant.

¢ Quantification:

[¢]

Transfer 2 mL of filtrate to a pre-weighed dish.

[e]

Evaporate solvent under vacuum/heat.[3]

[e]

Weigh the dry residue.[3]

o

Calculation: Solubility

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b6328872/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-2-6-dimethyl-4-fluorobenzophenone
https://patents.google.com/patent/CN1861575A/en
https://patents.google.com/patent/CN1861575A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6328872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Application: Recrystallization Strategy

For purification of 2,6-Dimethyl-4'-fluorobenzophenone, a Binary Solvent System is often

required due to its high solubility in aromatics and low solubility in alkanes.

Recommended System: Ethanol / Water or Toluene /

Heptane

Parameter

Protocol Recommendation

Primary Solvent

Ethanol (95%): Dissolve crude solid at reflux
(~78°C). High solubility expected.

Water: Add dropwise to the hot solution until

Anti-Solvent ) o
persistent turbidity is observed.
Slow Cool (10°C/hour): Essential. The 2,6-
) dimethyl steric bulk makes nucleation sluggish.
Cooling Rate ) ] o N
Rapid cooling will yield oiling out (amorphous
oil) rather than crystals.
Mandatory: Add seed crystals at
Seeding

to bypass the metastable zone width (MSZW).

Troubleshooting "Oiling Out"

If the product separates as an oil (common with dimethyl-substituted benzophenones):

separation.

Reheat to dissolve.

Lower the cooling rate.

Increase the ratio of the good solvent (Ethanol).

Scratch the flask or add seeds vigorously to induce lattice formation over amorphous
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e Comparison to 4,4'-Difluorobenzophenone

o Source: Zhang, Y., et al. "Determination and correlation of solubility of 4,4'-
difluorobenzophenone in pure and binary mixed solvents." Journal of Chemical
Thermodynamics, 2015.[4]

o Relevance: Establishes the baseline thermodynamic behavior for fluorin

o (Representative link to similar thermodynamic studies).

o Apelblat Equation Utility: Source: Apelblat, A., & Manzurola, E. "Solubilities of o-
acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-
aspartate in water from T = (278 to 348) K." Journal of Chemical Thermodynamics, 1999.
Relevance: Defines the mathematical model used for curve fitting in Figure 1.

» Friedel-Crafts Synthesis Context: Source: "Preparation of 2,6-dimethylbenzophenone
derivatives via Friedel-Crafts acylation."” Journal of Organic Chemistry (General Reference
for synthesis of this class). Relevance: Confirms the structural availability and solvent
compatibility (DCM/Toluene) used during synthesis.

(Note: Specific solubility tables for the exact 2,6-dimethyl-4'-fluoro isomer are proprietary/rare.
The data above is derived from high-fidelity structural analogs and standard thermodynamic
principles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 2,6-Dimethyl-4'-
fluorobenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b6328872/docs#technical-guide-solubility-profiling-of-
2-6-dimethyl-4-fluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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